Cas no 626220-21-1 (3-((2-Methylbenzyl)thio)-1,2,4-thiadiazol-5-amine)

3-((2-Methylbenzyl)thio)-1,2,4-thiadiazol-5-amine structure
626220-21-1 structure
Product Name:3-((2-Methylbenzyl)thio)-1,2,4-thiadiazol-5-amine
CAS No:626220-21-1
MF:C10H11N3S2
MW:237.344438791275
CID:3079901
PubChem ID:1088127
Update Time:2025-04-21

3-((2-Methylbenzyl)thio)-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-((2-Methylbenzyl)thio)-1,2,4-thiadiazol-5-amine
    • CHEMBL1459535
    • 3-(2-Methyl-benzylsulfanyl)-[1,2,4]thiadiazol-5-ylamine
    • BDBM71891
    • HMS2388G17
    • SR-01000319806
    • BRD-K97505588-001-07-2
    • SR-01000319806-1
    • SMR000122130
    • 3-[(2-methylphenyl)methylsulfanyl]-1,2,4-thiadiazol-5-amine
    • cid_1088127
    • 626220-21-1
    • [3-[(2-methylbenzyl)thio]-1,2,4-thiadiazol-5-yl]amine
    • BAS 07115036
    • 3-[(2-methylphenyl)methylthio]-1,2,4-thiadiazol-5-amine
    • MLS000525256
    • 3-{[(2-methylphenyl)methyl]sulfanyl}-1,2,4-thiadiazol-5-amine
    • AKOS000303147
    • MDL: MFCD04207245
    • Inchi: 1S/C10H11N3S2/c1-7-4-2-3-5-8(7)6-14-10-12-9(11)15-13-10/h2-5H,6H2,1H3,(H2,11,12,13)
    • InChI Key: NKTFYVOUPMNLNC-UHFFFAOYSA-N
    • SMILES: S(C1=NSC(N)=N1)CC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 237.03943971Da
  • Monoisotopic Mass: 237.03943971Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 429.6±48.0 °C at 760 mmHg
  • Flash Point: 304.9±30.1 °C

3-((2-Methylbenzyl)thio)-1,2,4-thiadiazol-5-amine Security Information

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